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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744

Essential Safety and Handling Guide for
Decanoic Acid-d19

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the use of Decanoic acid-d19, including personal
protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment

Decanoic acid-d19 is classified as a substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2][3] It is also considered harmful to aquatic
life with long-lasting effects.[1] Therefore, adherence to strict safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses as described by )

To prevent eye contact which
OSHA's eye and face ) o

can cause serious irritation.[1]

[2]

protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

Skin Protection

Appropriate protective gloves o .
o To avoid direct skin contact
(e.g., nitrile or butyl rubber) ) o
which can cause irritation.[1][2]

[4]

and clothing to prevent skin
exposure.[4][5][6]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or

To prevent inhalation of dust or
European Standard EN 149

fumes which may cause
must be followed whenever ) S
N respiratory tract irritation.[1][3]
workplace conditions warrant
respirator use.[4] Use in a well-
ventilated area or under a

fume hood.[3][4][7]

Quantitative Safety and Physical Data

A summary of key quantitative data for Decanoic acid-d19 is provided below for easy

reference.
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Property Value

CAS Number 88170-22-3[1][8]
Molecular Formula C10HD1902[8]

Molecular Weight 191.38 g/mol [2][9]

Form Solid or oil[8][9]

Melting Point 30-32 °C[9]

Boiling Point 268-270 °C[9]

Density 0.991 g/mL at 25 °CJ[9]
Oral LD50 (rat) >10 g/kg[1]

Flash Point 110.00 °C (closed cup)[9]

Experimental Protocol: Safe Handling and Storage

Adherence to the following procedural steps is critical for the safe handling and storage of
Decanoic acid-d19.

Handling:

Ventilation: Always handle Decanoic acid-d19 in a well-ventilated area or under a chemical
fume hood to minimize inhalation of dust or vapors.[3][4][7]

e Avoid Contact: Minimize dust generation and accumulation.[4] Avoid contact with eyes, skin,
and clothing.[4]

e Personal Hygiene: Wash hands thoroughly after handling the substance.[3][4] Do not eat,
drink, or smoke in the handling area.[7]

e Ignition Sources: Keep away from sources of ignition and take precautionary measures
against static discharge.[1]

Storage:
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Container: Store in a tightly closed container.[4]

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances
such as bases, reducing agents, and strong oxidizers.[3][4] Some suppliers recommend
storage at -20°C.[7][10]

Light and Moisture: Store away from light and moisture.[2]

Emergency Procedures

In the event of exposure or a spill, follow these immediate first-aid and cleanup measures.

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1]3]

After Skin Contact: Immediately wash the affected area with plenty of water and soap.[1]
Remove contaminated clothing and wash it before reuse.[4] If skin irritation occurs, get
medical advice.[11]

After Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact
lenses if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical
advice.[1][11]

After Swallowing: Rinse mouth.[3] Call a poison center or doctor if you feel unwell.[3]

Accidental Release Measures:

Containment: Use proper personal protective equipment.[4]

Cleanup: For spills, vacuum or sweep up the material and place it into a suitable disposal
container.[4] Absorb with liquid-binding material (sand, diatomite, acid binders, universal
binders, sawdust) if in liquid form.[1]

Ventilation: Ensure adequate ventilation of the area.[4]

Disposal: Dispose of the collected material according to official regulations.[1]
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Disposal Plan
Proper disposal of Decanoic acid-d19 is crucial to prevent environmental contamination.

e Regulations: Disposal must be made according to official local, regional, and national
regulations.[1]

» Prohibitions: Do not dispose of together with household garbage.[1] Do not allow the product
to reach the sewage system or enter sewers, surface water, or ground water.[1]

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste to ensure complete and accurate classification.
[12]

Workflow for Safe Handling and Disposal of
Decanoic Acid-d19

The following diagram outlines the logical workflow for the safe handling and disposal of
Decanoic acid-d19.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/28871m.pdf
https://cdn.caymanchem.com/cdn/msds/28871m.pdf
https://cdn.caymanchem.com/cdn/msds/28871m.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1478830&productDescription=DECANOIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling and Disposal of Decanoic Acid-d19
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Caption: Logical workflow for the safe handling and disposal of Decanoic acid-d19.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1591744?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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